Cas no 69190-56-3 (2-Bromo-3-chlorotoluene)

• Product Name: 2-Bromo-3-chlorotoluene
• CAS No: 69190-56-3
• MF: C₇H₆BrCl
• MW: 205.479540348053
• MDL: MFCD00060645
• CID: 502955
• Update Time: 2025-10-30

2-Bromo-3-chlorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-3-methylbenzene
• 2-Bromo-3-Chlorotoluene
• Benzene,2-bromo-1-chloro-3-methyl-
• C7H6BrCl
• 2-Bromo-1-chloro-3-methyl-benzene
• Benzene, 2-bromo-1-chloro-3-methyl-
• PubChem3598
• CHEMWISH IC02965
• ADSIBTDRKLGGEO-UHFFFAOYSA-N
• 2-bromo-3-chlorotoluene, AldrichCPR
• VZ23911
• CM10337
• AM82891
• 2-bromanyl-1-chloranyl-3-methyl-benzene
• BC002504
• 2-Bromo-3-chlorotoluene

• MDL： MFCD00060645
• Inchi： 1S/C7H6BrCl/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3
• InChI Key： ADSIBTDRKLGGEO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 203.93400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.535±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.1±20.0 ºC (760 Torr),
• Flash Point: 104.5±11.9 ºC,
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.41090

2-Bromo-3-chlorotoluene Security Information

• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromo-3-chlorotoluene

2-Bromo-3-chlorotoluene (CAS No. 69190-56-3): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-3-chlorotoluene (CAS No. 69190-56-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a toluene ring substituted with a bromine atom at the 2-position and a chlorine atom at the 3-position. The combination of these functional groups imparts distinct chemical properties that make 2-Bromo-3-chlorotoluene an important intermediate in various synthetic pathways.

The molecular formula of 2-Bromo-3-chlorotoluene is C₇H₆BrCl, and its molecular weight is approximately 198.48 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its physical properties, such as boiling point, melting point, and solubility, are crucial for its handling and application in laboratory settings. For instance, 2-Bromo-3-chlorotoluene has a boiling point of around 180°C and is sparingly soluble in water but highly soluble in organic solvents like ethanol and dichloromethane.

In the realm of chemical synthesis, 2-Bromo-3-chlorotoluene serves as a valuable building block for the preparation of more complex molecules. Its reactivity is primarily driven by the presence of the bromine and chlorine substituents, which can undergo various substitution and elimination reactions. For example, nucleophilic substitution reactions at the bromine or chlorine positions can lead to the formation of new functional groups, thereby expanding the range of possible derivatives. Recent studies have explored the use of 2-Bromo-3-chlorotoluene in palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of biologically active compounds and pharmaceuticals.

The pharmaceutical industry has shown particular interest in 2-Bromo-3-chlorotoluene due to its potential as an intermediate in drug discovery and development. One notable application is in the synthesis of antiviral agents, where the compound's reactivity allows for the introduction of specific functional groups that enhance the drug's efficacy and selectivity. Additionally, 2-Bromo-3-chlorotoluene has been utilized in the preparation of intermediates for anticancer drugs, where its structural features contribute to improved pharmacological properties.

In materials science, 2-Bromo-3-chlorotoluene finds applications in the development of advanced materials with unique properties. For instance, it can be used as a monomer or comonomer in polymer synthesis to create polymers with tailored characteristics such as enhanced thermal stability or improved mechanical strength. Recent research has also explored the use of 2-Bromo-3-chlorotoluene-derived polymers in electronic devices and sensors due to their favorable electronic properties.

The environmental impact of 2-Bromo-3-chlorotoluene is an important consideration for its industrial use. Studies have shown that while the compound itself is not highly toxic, proper handling and disposal practices are essential to minimize any potential environmental risks. Efforts are ongoing to develop more sustainable synthetic routes for 2-Bromo-3-chlorotoluene, focusing on green chemistry principles such as reducing waste generation and using environmentally friendly catalysts.

In conclusion, 2-Bromo-3-chlorotoluene (CAS No. 69190-56-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an indispensable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.